Cas no 77588-88-6 (2-Cyclopropene-1-thione, 2-(dimethylamino)-3-(4-methoxyphenyl)-)

• Product Name: 2-Cyclopropene-1-thione, 2-(dimethylamino)-3-(4-methoxyphenyl)-
• CAS No: 77588-88-6
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 1788209
• Update Time: 2024-11-19

2-Cyclopropene-1-thione, 2-(dimethylamino)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropene-1-thione, 2-(dimethylamino)-3-(4-methoxyphenyl)-

• Inchi： 1S/C12H13NOS/c1-13(2)11-10(12(11)15)8-4-6-9(14-3)7-5-8/h4-7H,1-3H3
• InChI Key： NGFYGWSLLWYXOB-UHFFFAOYSA-N
• SMILES： C1(=S)C(C2=CC=C(OC)C=C2)=C1N(C)C

Computed Properties

• Exact Mass: 219.07189

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Melting Point: 169 °C (decomp)
• Boiling Point: 328.9±52.0 °C(Predicted)
• PSA: 12.47
• pka: 0.30±0.20(Predicted)